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Compound of Interest

Compound Name: 2,2,6,6-Tetramethylheptane

Cat. No.: B1616008

A thorough investigation into the chemical compound designated by the CAS number 40117-
45-1, purportedly named 2,2,6,6-Tetramethylheptane, has revealed a significant discrepancy.
The provided CAS number does not correspond to any known chemical substance in
established chemical databases.

Extensive searches of chemical registries and scientific literature have yielded no results for a
compound with the CAS number 40117-45-1. This indicates that the CAS number is likely
invalid or has been incorrectly assigned in the query.

Furthermore, while the chemical name 2,2,6,6-Tetramethylheptane describes a plausible
branched alkane structure, its existence and properties are not documented under the given
CAS identifier. It is crucial for researchers, scientists, and drug development professionals to
rely on validated and registered chemical information for their work. The use of incorrect
identifiers can lead to significant errors in research and development, including the
misidentification of substances and the inability to reproduce experimental results.

Therefore, this document serves to highlight the non-existence of a registered compound under
the CAS number 40117-45-1. Professionals seeking information on branched alkanes for
research or drug development applications are advised to consult official chemical databases
such as the Chemical Abstracts Service (CAS) registry, PubChem, or ChemSpider to ensure
the accuracy and validity of the compounds they are investigating.

Due to the non-existence of the requested compound, the creation of a technical guide,
including data tables, experimental protocols, and visualizations, is not possible. Researchers
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are encouraged to verify the CAS numbers and chemical names of their compounds of interest
through reliable sources before commencing any in-depth study or experimental work.

 To cite this document: BenchChem. [Technical Review: The Case of a Non-Existent
Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616008#2-2-6-6-tetramethylheptane-cas-number-
40117-45-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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